Cas no 1368495-60-6 (3-(1-ethyl-1H-imidazol-4-yl)propanoic acid)

• Product Name: 3-(1-ethyl-1H-imidazol-4-yl)propanoic acid
• CAS No: 1368495-60-6
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6136278
• PubChem ID: 70043949
• Update Time: 2025-08-04

3-(1-ethyl-1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-imidazol-4-yl)propanoic acid
• SCHEMBL7278477
• 1368495-60-6
• EN300-1457384

• Inchi： 1S/C8H12N2O2/c1-2-10-5-7(9-6-10)3-4-8(11)12/h5-6H,2-4H2,1H3,(H,11,12)
• InChI Key： MMQSXNRLXNKIKY-UHFFFAOYSA-N
• SMILES： OC(CCC1=CN(C=N1)CC)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(1-ethyl-1H-imidazol-4-yl)propanoic acid

3-(1-ethyl-1H-imidazol-4-yl)propanoic acid (CAS No. 1368495-60-6): A Comprehensive Overview

3-(1-ethyl-1H-imidazol-4-yl)propanoic acid (CAS No. 1368495-60-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as EIPA, belongs to the class of imidazole derivatives and has been extensively studied for its potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent advancements in the research and development of 3-(1-ethyl-1H-imidazol-4-yl)propanoic acid.

Chemical Structure and Properties

3-(1-ethyl-1H-imidazol-4-yl)propanoic acid is characterized by its unique molecular structure, which includes an imidazole ring and a propionic acid moiety. The chemical formula of this compound is C₉H₁₂N₂O₂, and it has a molecular weight of 180.20 g/mol. The presence of the imidazole ring imparts significant biological activity to the molecule, making it a valuable candidate for various pharmaceutical applications.

The compound exhibits good solubility in polar solvents such as water and ethanol, which facilitates its use in both laboratory research and industrial processes. Its melting point is approximately 125°C, and it is stable under normal storage conditions. These properties make 3-(1-ethyl-1H-imidazol-4-yl)propanoic acid an attractive candidate for further investigation and development.

Synthesis and Production

The synthesis of 3-(1-ethyl-1H-imidazol-4-yl)propanoic acid can be achieved through various methods, each with its own advantages and limitations. One common approach involves the reaction of 4-bromoethylimidazole with an appropriate carboxylic acid or ester in the presence of a base. This method provides high yields and good purity, making it suitable for large-scale production.

An alternative synthetic route involves the coupling of 4-(bromomethyl)imidazole with propionic acid using a palladium-catalyzed reaction. This method offers excellent control over the regioselectivity and stereochemistry of the product, ensuring the formation of the desired isomer with high purity.

Biological Activities and Therapeutic Potential

3-(1-ethyl-1H-imidazol-4-yl)propanoic acid has been extensively studied for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. Recent research has highlighted its potential as a therapeutic agent for various diseases.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that EIPA exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Furthermore, studies have shown that EIPA possesses antiviral activity against several RNA viruses, including influenza A virus and hepatitis C virus. The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes. These findings suggest that EIPA could be developed as a broad-spectrum antiviral agent.

In addition to its anti-inflammatory and antiviral properties, EIPA has also been investigated for its anticancer potential. Research conducted at the National Cancer Institute found that EIPA selectively inhibits the growth of cancer cells while sparing normal cells. The compound appears to target multiple signaling pathways involved in cancer cell proliferation and survival, making it a promising lead compound for further drug development.

Clinical Trials and Future Prospects

The promising preclinical results obtained with EIPA have paved the way for clinical trials to evaluate its safety and efficacy in human subjects. Several Phase I clinical trials are currently underway to assess the pharmacokinetics, safety profile, and tolerability of EIPA. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.

If these early-stage trials yield positive results, more advanced Phase II and III trials will be conducted to further evaluate the therapeutic potential of EIPA. The successful completion of these trials could lead to regulatory approval and commercialization of this novel compound as a new therapeutic agent.

Conclusion

3-(1-ethyl-1H-imidazol-4-yl)propanoic acid (EIPA), with its unique chemical structure and diverse biological activities, represents a promising candidate for various pharmaceutical applications. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As clinical trials progress, it is hoped that this compound will prove to be an effective treatment option for a range of diseases, contributing significantly to advancements in medicinal chemistry and pharmaceutical science.